N1-(2-chlorophenyl)-N2-(2-(furan-3-yl)ethyl)oxalamide

• IUPAC Name: N'-(2-chlorophenyl)-N-[2-(furan-3-yl)ethyl]oxamide
• InChI: InChI=1S/C14H13ClN2O3/c15-11-3-1-2-4-12(11)17-14(19)13(18)16-7-5-10-6-8-20-9-10/h1-4,6,8-9H,5,7H2,(H,16,18)(H,17,19)
• InChI Key: VISPNXMDALAGCF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)NC(=O)C(=O)NCCC2=COC=C2)Cl
• Molecular Formula: C14H13ClN2O3
• Molecular Weight: 292.72 g/mol

Description

N1-(2-chlorophenyl)-N2-(2-(furan-3-yl)ethyl)oxalamide, also known as CFE, is a chemical compound that has been studied for its potential use in scientific research. CFE is a white crystalline powder that has been found to have a variety of biochemical and physiological effects.

Scientific Research Applications

Synthesis and Chemical Properties

• N1-(2-chlorophenyl)-N2-(2-(furan-3-yl)ethyl)oxalamide and related compounds have been a subject of interest in synthetic chemistry. A novel synthetic approach to N1-(2-carboxyaryl)-N2-(aryl or H)oxalamides, which are structurally related to the compound , has been developed using a one-pot approach. This method is notable for its simplicity and high yield, contributing to the synthesis of anthranilic acid derivatives and oxalamides (Mamedov et al., 2016).

Catalytic Applications

• In the realm of catalysis, N,N'-Bis(furan-2-ylmethyl)oxalamide (BFMO), a bidentate ligand, has been found highly effective in promoting Cu-catalyzed N-arylation of anilines and secondary amines. This discovery enhances the coupling of a broad range of (hetero)aryl bromides with various (hetero)aryl and cyclic secondary amines. The significance of this research lies in its application in synthesizing pharmaceutically important building blocks (Bhunia et al., 2017).

Antimicrobial and Antioxidant Activities

• Compounds structurally similar to N1-(2-chlorophenyl)-N2-(2-(furan-3-yl)ethyl)oxalamide have been synthesized and evaluated for their antimicrobial and antioxidant activities. Specifically, derivatives of 3-Nitro-N-(3-chloro-2-oxo-substituted-phenyl-azetidin-1-yl)naphtho[2,1-b]furan-2-carboxamides demonstrated significant potential in these areas (Devi et al., 2010).

Pharmaceutical Research

• Furthering pharmaceutical research, novel N1‐substituted‐N2,N2‐diphenyl oxalamides have been synthesized and evaluated for anticonvulsant activity. This research contributes to the development of new drugs for the treatment of epilepsy, showcasing the potential medical applications of compounds related to N1-(2-chlorophenyl)-N2-(2-(furan-3-yl)ethyl)oxalamide (Nikalje et al., 2012).

Anticancer Properties

• In the field of cancer research, derivatives of 2-(5-((5-(4-chlorophenyl)furan-2-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl)acetic acid have been synthesized and displayed moderate to strong antiproliferative activity in human leukemia cell lines. This indicates the potential of such compounds in developing new cancer therapies (Chandrappa et al., 2009).